Cas no 102415-35-0 (3(2H)-Furanone,2,2-dimethyl-5-(1-propen-1-yl)-)

• Product Name: 3(2H)-Furanone,2,2-dimethyl-5-(1-propen-1-yl)-
• CAS No: 102415-35-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 156639
• PubChem ID: 6440085
• Update Time: 2025-04-19

3(2H)-Furanone,2,2-dimethyl-5-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,2,2-dimethyl-5-(1-propen-1-yl)-
• 3(2H)-Furanone,2,2-dimethyl-5-(1-propenyl)- (9CI)
• 2,2-dimethyl-5-[(E)-prop-1-enyl]furan-3-one
• 102415-35-0
• 3(2H)-Furanone, 2,2-dimethyl-5-(1-propenyl)-
• 2,2-Dimethyl-5-(1-propenyl)-3(2H)-furanone

• Inchi： 1S/C9H12O2/c1-4-5-7-6-8(10)9(2,3)11-7/h4-6H,1-3H3/b5-4+
• InChI Key： WRDZKZGGWZNIFJ-SNAWJCMRSA-N
• SMILES： O1C(/C=C/C)=CC(C1(C)C)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.072
• Boiling Point: 228.5°Cat760mmHg
• Flash Point: 90.6°C
• Refractive Index: 1.545
• PSA: 26.3